A chiroptical molecular sensor for ferrocene†
Chemical Communications Pub Date: 2016-08-10 DOI: 10.1039/C6CC05937F
Abstract
A homochiral, square-shaped, D2 symmetrical nanosized metal-linked macrocycle is able to form stable complexes with ferrocene in polar solvents, with detection achieved by means of multiple outputs (optical/chiroptical spectroscopies and cyclic voltammetry). Selective sensing using chiroptical spectroscopy in the presence of interfering analytes is demonstrated.
Recommended Literature
- [1] Entwined dimer formation from self-complementary bis-acridiniums†
- [2] Augmenting photosynthesis through facile AIEgen-chloroplast conjugation and efficient solar energy utilization†
- [3] Energetics and optimal molecular packing for singlet fission in BN-doped perylenes: electronic adiabatic state basis screening†
- [4] Uniform flower-like BiOBr/BiOI prepared by a new method: visible-light photocatalytic degradation, influencing factors and degradation mechanism†
- [5] Probing Lewis acidity of Y(BH4)3via its reactions with MBH4 (M = Li, Na, K, NMe4)†‡
- [6] Comprehensive determination of the high-pressure structural behaviour of BaTiO3†
- [7] DNA photocleavage by an osmium(ii) complex in the PDT window†
- [8] Intercalation chemistry of graphite: alkali metal ions and beyond
- [9] Characterization of Si atomic transitions using pulsed electric discharge and resonance-enhanced multiphoton ionization techniques
- [10] Particle-based immunochemical separation of methicillin resistant Staphylococcus aureus with indirect electrochemical detection of labeling oligonucleotides
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 185056-83-1
-
CAS no.: 11100-24-6
-
CAS no.: 1291-72-1
-
CAS no.: 140632-19-5
